Cas no 1806593-36-1 (3-(2-Chloropropanoyl)-4-methylphenylacetic acid)

• Product Name: 3-(2-Chloropropanoyl)-4-methylphenylacetic acid
• CAS No: 1806593-36-1
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5001659
• Update Time: 2025-10-22

3-(2-Chloropropanoyl)-4-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloropropanoyl)-4-methylphenylacetic acid

• Inchi： 1S/C12H13ClO3/c1-7-3-4-9(6-11(14)15)5-10(7)12(16)8(2)13/h3-5,8H,6H2,1-2H3,(H,14,15)
• InChI Key： SIDOHPOPVDFQCR-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(CC(=O)O)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4

Additional information on 3-(2-Chloropropanoyl)-4-methylphenylacetic acid

Introduction to 3-(2-Chloropropanoyl)-4-methylphenylacetic Acid (CAS No. 1806593-36-1)

3-(2-Chloropropanoyl)-4-methylphenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1806593-36-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif comprising a chlorinated propanoyl group attached to a methylphenylacetic acid backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 3-(2-Chloropropanoyl)-4-methylphenylacetic acid consists of a phenyl ring substituted at the para position with a methyl group, and an acetic acid moiety linked to a propanoyl chain that is further functionalized with a chlorine atom at the second carbon position. This specific arrangement imparts distinct reactivity patterns, making it a versatile building block for medicinal chemists exploring novel therapeutic agents. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical transformations, including condensation reactions, nucleophilic substitutions, and esterifications, which are pivotal in drug development pipelines.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit modulatory effects on central nervous system (CNS) pathways. 3-(2-Chloropropanoyl)-4-methylphenylacetic acid has been investigated for its potential role as an intermediate in the synthesis of compounds targeting neurotransmitter receptors and ion channels. Preliminary studies suggest that derivatives of this molecule may interact with GABAergic and serotonergic systems, which are critical for regulating mood, anxiety, and cognitive functions. The chlorinated propanoyl side chain is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced binding affinity to biological targets due to improved lipophilicity and metabolic stability.

Moreover, the methylphenylacetic acid core of this compound bears resemblance to well-known pharmacophores found in FDA-approved medications. For instance, the phenylacetic acid scaffold is present in drugs such as naltrexone and bupropion, which are used for treating opioid dependence and smoking cessation, respectively. By leveraging the structural features of 3-(2-Chloropropanoyl)-4-methylphenylacetic acid, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects. The chlorine atom at the second carbon of the propanoyl chain further enhances its synthetic utility by serving as a reactive site for further functionalization via cross-coupling reactions or directed ortho-metalation strategies.

The synthesis of 3-(2-Chloropropanoyl)-4-methylphenylacetic acid typically involves multi-step organic transformations starting from commercially available precursors such as 4-methylbenzoic acid and 2-chloropropionic acid derivatives. Key steps include esterification followed by chlorination or bromination to introduce the halogenated side chain. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or enzymatic resolutions, can be employed to achieve high enantiomeric purity if required for pharmaceutical applications. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness in industrial settings where this compound may serve as a key intermediate.

From a computational chemistry perspective, 3-(2-Chloropropanoyl)-4-methylphenylacetic acid has been subjected to molecular modeling studies to predict its binding interactions with biological targets. Quantum mechanical calculations have revealed that the chlorine atom exerts a significant influence on electronic distributions within the molecule, thereby modulating its affinity for specific protein receptors. These insights are invaluable for designing structure-activity relationship (SAR) studies aimed at fine-tuning pharmacological properties. Additionally, virtual screening algorithms have been applied to identify potential hit compounds derived from this scaffold that could undergo further optimization into lead candidates for drug discovery programs.

In clinical research contexts,3-(2-Chloropropanoyl)-4-methylphenylacetic acid derivatives have been explored as candidates for treating neurological disorders characterized by dysregulated neurotransmitter activity. Animal models have demonstrated promising results when tested against conditions such as Parkinson's disease and Alzheimer's disease, where modulation of acetylcholine receptor activity is implicated in disease progression. While human trials are still in nascent stages, preliminary data suggest that compounds based on this structural motif may offer therapeutic benefits without causing significant adverse effects observed with existing treatments.

The environmental impact of synthesizing and handling 3-(2-Chloropropanoyl)-4-methylphenylacetic acid must also be considered within sustainable chemistry frameworks. Efforts are underway to develop greener synthetic protocols that minimize waste generation and reduce reliance on hazardous reagents or solvents. For instance, catalytic methods employing recyclable ligands or water-based reaction media have been investigated to enhance sustainability while maintaining high yields and purity standards required for pharmaceutical intermediates.

Future directions in research involving 3-(2-Chloropropanoyl)-4-methylphenylacetic acid include exploring its potential applications beyond CNS-targeting therapies, such as its role in anti-inflammatory or anticancer drug development pathways.* By integrating insights from interdisciplinary fields—including organic chemistry, biochemistry, pharmacology,*and computational biology—scientists aim to unlock new therapeutic possibilities derived from this versatile compound.*